N-(4-chlorophenyl)-2-ethylmorpholine-4-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-2-ethylmorpholine-4-carboxamide
• InChI: InChI=1S/C13H17ClN2O2/c1-2-12-9-16(7-8-18-12)13(17)15-11-5-3-10(14)4-6-11/h3-6,12H,2,7-9H2,1H3,(H,15,17)
• InChI Key: PSYXOZBQWHOTPA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCO1)C(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

N-(4-chlorophenyl)-2-ethylmorpholine-4-carboxamide, also known as Etomidate, is a medication that is commonly used as an intravenous anesthetic. It was first synthesized in the 1960s and has since become a popular choice for anesthesia due to its rapid onset and short duration of action. In

Mechanism of Action

N-(4-chlorophenyl)-2-ethylmorpholine-4-carboxamide works by enhancing the activity of the gamma-aminobutyric acid (GABA) receptor in the brain. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity. By enhancing GABA activity, this compound produces a sedative and anesthetic effect, leading to loss of consciousness and pain perception.
Biochemical and Physiological Effects:
This compound has a number of physiological effects on the body. It can cause respiratory depression, leading to a decrease in oxygen saturation levels. It can also cause hypotension, or low blood pressure, which can be problematic in patients with cardiovascular disease. This compound has been shown to have minimal effects on the cardiovascular system, making it a popular choice for patients with compromised cardiac function.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-2-ethylmorpholine-4-carboxamide has a number of advantages for use in laboratory experiments. It has a rapid onset and short duration of action, making it ideal for studies that require quick induction and recovery times. It also has a well-established safety profile, making it a reliable choice for use in animal studies. However, this compound can be expensive, which may limit its use in some research settings.

Future Directions

There are a number of potential future directions for research on N-(4-chlorophenyl)-2-ethylmorpholine-4-carboxamide. One area of interest is the development of new formulations that can be administered in different ways, such as intranasally or transdermally. Another area of interest is the investigation of this compound's potential use in the treatment of neurological disorders, such as epilepsy and traumatic brain injury. Finally, there is ongoing research into the development of new GABA receptor modulators that may have improved safety profiles and fewer side effects than existing drugs like this compound.
Conclusion:
This compound is a widely used intravenous anesthetic that has been extensively studied for its safety and efficacy in medical settings. Its mechanism of action, physiological effects, and advantages and limitations for laboratory experiments have been well-established. Ongoing research into new formulations and potential therapeutic applications will continue to expand our understanding of this important drug.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-ethylmorpholine-4-carboxamide involves the reaction of 2-ethylmorpholine with 4-chlorobenzoyl chloride in the presence of a base. The resulting product is then treated with ethyl chloroformate to form this compound. This method of synthesis is relatively simple and efficient, making this compound readily available for use in medical settings.

Scientific Research Applications

N-(4-chlorophenyl)-2-ethylmorpholine-4-carboxamide has been extensively studied for its use as an anesthetic in medical procedures. It is commonly used for induction of anesthesia in patients undergoing surgery, as well as for sedation in critical care settings. In addition to its use as an anesthetic, this compound has also been studied for its potential use in the treatment of seizures and status epilepticus.